Cas no 4674-50-4 (Nootkatone)
Nootkatone, a neuroprotective agent from Vitis vinifera, has antioxidant and anti-inflammatory effects Conclusion: nootkatone can improve the cognitive impairment of lipopolysaccharide induced Alzheimer's disease mouse model
Nootkatone structure
Nootkatone Properties
Names and Identifiers
-
- Nootkatone
- (+)-Nootkatone
- NOOTKATONE(SG)
- IZ2Y119N4J
- WTOYNNBCKUYIKC-JMSVASOKSA-N
- (4R,4aS,6R)-4,4a-dimethyl-6-(prop-1-en-2-yl)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
- 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethenyl)-, (4R,4aS,6R)-
- 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethenyl)-, [4R-(4.alpha.,4a.alpha.,6.beta.)]-
- Nootkanone
- 1(10),11-Eremophiladien-2-one
- 4betaH,5alpha-Eremophila-1(10),11-dien-2-one
- +Expand
-
- MFCD04974578
- WTOYNNBCKUYIKC-JMSVASOKSA-N
- 1S/C15H22O/c1-10(2)12-5-6-13-8-14(16)7-11(3)15(13,4)9-12/h8,11-12H,1,5-7,9H2,2-4H3/t11-,12-,15+/m1/s1
- O=C1C([H])=C2C([H])([H])C([H])([H])[C@@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C([H])([H])[H])C1([H])[H]
- 4676969
Computed Properties
- 218.167065g/mol
- 0
- 3.9
- 0
- 1
- 1
- 218.167065g/mol
- 218.167065g/mol
- 17.1Ų
- 16
- 364
- 0
- 3
- 0
- 0
- 0
- 1
- 5
- 0
- 218.33
Experimental Properties
- Grapefruit odor
- >1 (Air = 1)
- Stable under recommended storage conditions.
- Grapefruit taste
- 3.90420
- 17.07000
- n20/D 1.52
- Slightly soluble in ethanol and chloroform. Partly soluble in water.
- 125℃/0.5mm(lit)
- 35-39 °C
- 0.003 mm Hg at 25 °C (est)
- Fahrenheit: 212 ° f
Celsius: 100 ° c - 3166 | NOOTKATONE
- Practically insoluble in water
- Oil
- Stable. Incompatible with strong oxidizing agents.
- Uncertain
- Sensitive to heat; Sensitive to humidity
- [α]20/D +182.0±5.0°, c = 1% in ethanol
- 0.997
- Index of refraction: 1.5253 at 20 °C
- Grapefruit odor
Nootkatone Price
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Nootkatone Related Literature
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Rebecca J. Sowden,Samina Yasmin,Nicholas H. Rees,Stephen G. Bell,Luet-Lok Wong Org. Biomol. Chem. 2005 3 57
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Xiaodan Ouyang,Yaping Cha,Wen Li,Chaoyi Zhu,Muzi Zhu,Shuang Li,Min Zhuo,Shaobin Huang,Jianjun Li RSC Adv. 2019 9 30171
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Yu Qi,Xinhui Cheng,Guowei Gong,Tingxu Yan,Yiyang Du,Bo Wu,Kaishun Bi,Ying Jia Food Funct. 2020 11 2427
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4. The pinene scaffold: its occurrence, chemistry, synthetic utility, and pharmacological importanceRogers J. Nyamwihura,Ifedayo Victor Ogungbe RSC Adv. 2022 12 11346
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Mario Pesaro,Giuliano Bozzato,Peter Schudel Chem. Commun. (London) 1968 1152
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Simone F. Arantes,Afgan Farooq,James R. Hanson J. Chem. Res. (S) 1999 248
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7. Synthetic experiments in the eremophilane sesquiterpene group. Synthesis of (±)-7-epi-nootkatone and partial synthesis of valerianol. The structure of nardostachoneH. C. Odom,A. R. Pinder J. Chem. Soc. Perkin Trans. 1 1972 2193
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Qi Wen,Hai-Long Li,Yin-Feng Tan,Xu-Guang Zhang,Zhen-Miao Qin,Wei Li,Yong-Hui Li,Jun-Qing Zhang,Feng Chen Anal. Methods 2016 8 2069
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Rachel S. Heath,Rebecca E. Ruscoe,Nicholas J. Turner Nat. Prod. Rep. 2022 39 335
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Jun-Qing Zhang,Yong Wang,Hai-Long Li,Qi Wen,Hang Yin,Nian-Kai Zeng,Wei-Yong Lai,Na Wei,Shou-Qian Cheng,Sheng-Li Kang,Feng Chen,You-Bin Li Anal. Methods 2015 7 4919
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